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Compound of Interest

Compound Name: Sodium cyanurate

Cat. No.: B1629890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Sodium cyanurate, a chemical intermediate and a degradation product of certain disinfectants

and herbicides, can enter the environment through various pathways. Understanding its

environmental fate and degradation is crucial for assessing its potential ecological impact. This

technical guide provides an in-depth overview of the current scientific understanding of the

hydrolysis, biodegradation, photolysis, and soil sorption of sodium cyanurate. It details the

key microbial players and enzymatic pathways involved in its breakdown, presents available

quantitative data, and outlines experimental protocols for its environmental assessment.

Introduction
Sodium cyanurate is the sodium salt of cyanuric acid. In aqueous environments, it readily

dissociates, and its environmental fate is intrinsically linked to that of cyanuric acid. Cyanuric

acid and its chlorinated derivatives are widely used as disinfectants, swimming pool water

stabilizers, and herbicides.[1] Consequently, these compounds can be introduced into soil and

aquatic systems through direct application, industrial discharge, and agricultural runoff. This

guide focuses on the transformation and transport processes that govern the persistence and

ultimate fate of sodium cyanurate in the environment.
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Property Value Reference

Molecular Formula C₃H₂N₃NaO₃ [2]

Molecular Weight 151.06 g/mol [2]

Water Solubility Soluble [3]

pKa (of cyanuric acid) 6.88 [4]

Environmental Fate and Degradation Pathways
The environmental persistence of sodium cyanurate is determined by a combination of abiotic

and biotic processes.

Hydrolysis
In aqueous solution, sodium cyanurate rapidly dissociates to sodium and cyanurate ions. The

cyanurate ion exists in equilibrium with cyanuric acid. The hydrolysis of the triazine ring of

cyanuric acid itself is a key degradation step.

Quantitative Data on Hydrolysis:

While specific hydrolysis rate constants for sodium cyanurate are not readily available in the

literature, studies on related chlorinated isocyanurates indicate that the release of chlorine and

the formation of cyanuric acid are rapid processes.[5] The hydrolysis of cyanuric chloride, a

related s-triazine, has been shown to be pH and temperature-dependent.[6] The hydrolysis rate

is independent of pH in acidic conditions (pH ≤ 6) and increases with pH in alkaline conditions

(pH ≥ 7).[6]
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Compound Condition
Rate
Constant/Observati
on

Reference

Cyanuric Chloride pH ≤ 6

Unimolecular

nucleophilic

substitution (SN1)

mechanism, rate

independent of pH.

[6]

Cyanuric Chloride pH ≥ 7

Bimolecular

nucleophilic

substitution (SN2)

mechanism, rate

increases with pH.

[6]

Chlorinated

Isocyanurates
General

Rapid equilibrium with

cyanuric acid and free

chlorine.

[5]

Experimental Protocol for Determining Hydrolysis Rate (Following OECD Guideline 111):

This protocol outlines a tiered approach to assess the abiotic hydrolysis of a test substance as

a function of pH.

Workflow for OECD 111 Hydrolysis Study
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Tier 1: Preliminary Test Tier 2: Hydrolysis of Unstable Substances

Prepare sterile aqueous buffer solutions (pH 4, 7, 9) Incubate with test substance at 50°C for 5 days in the dark Analyze for test substance concentration <10% hydrolysis?

Substance is hydrolytically stable.
No further testing needed.

Yes

Proceed to Tier 2No Incubate at environmentally relevant temperature Sample at multiple time points Analyze for test substance concentration Determine pseudo-first-order kinetics and half-life

Regulation of atzDEF operon

Nitrogen Limitation

NtrC

activates

AtzR

activates

atzDEF operon

activates transcription

Degradation Enzymes

expression

Cyanuric Acid

induces
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OECD 301 Ready Biodegradability Test

Prepare mineral medium with test substance and inoculum Incubate aerobically in the dark for 28 days Measure degradation (e.g., DOC removal, CO2 evolution) Compare to controls (blank and reference substance) Pass level reached within 10-day window?

Readily Biodegradable

Yes

Not Readily BiodegradableNo

OECD 106 Adsorption/Desorption Test

Prepare soil/water slurries with varying concentrations of test substance Equilibrate by shaking for a defined period Separate soil and aqueous phases (e.g., centrifugation) Analyze the concentration of the test substance in the aqueous phase Calculate Kd and Koc

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Degradation of Sodium
Cyanurate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629890#environmental-fate-and-degradation-of-
sodium-cyanurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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